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Compound of Interest

Compound Name: 4-Chloro-3-fluorobenzotrifluoride

Cat. No.: B1586537 Get Quote

An In-depth Technical Guide to 4-Chloro-3-fluorobenzotrifluoride: A Core Intermediate in

Pharmaceutical and Agrochemical Synthesis

Introduction
In the landscape of complex organic synthesis, 4-Chloro-3-fluorobenzotrifluoride has

emerged as a highly valuable and specialized building block. Its unique trifluoromethylated and

halogenated structure makes it an indispensable intermediate in the production of advanced

pharmaceuticals and agrochemicals.[1][2] The strategic placement of chlorine, fluorine, and a

trifluoromethyl group on the benzene ring imparts specific reactivity and imparts desirable

properties to the final target molecules. This guide provides a comprehensive technical

overview of 4-Chloro-3-fluorobenzotrifluoride, covering its nomenclature, physicochemical

properties, key applications, synthesis, and safety protocols, designed for researchers and

development scientists.

Chemical Identity and Nomenclature
Correctly identifying a chemical entity is the foundation of scientific communication and safety.

4-Chloro-3-fluorobenzotrifluoride is known by several names across different databases and

suppliers.

IUPAC Name: 1-Chloro-2-fluoro-4-(trifluoromethyl)benzene[1][3][4]

Common Synonyms: 4-Chloro-3-fluorobenzotrifluoride
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CAS Number: 32137-20-5[1][3]

Molecular Formula: C₇H₃ClF₄[1][3]

Molecular Weight: 198.55 g/mol [3]

Physicochemical Properties
The physical and chemical characteristics of a compound dictate its handling, reaction

conditions, and suitability for various applications. 4-Chloro-3-fluorobenzotrifluoride is

typically a colorless to pale yellow liquid.[3]

Property Value Source(s)

Purity ≥98.0% - ≥99.0% [1][3][5]

Appearance
Colourless to Pale Yellow

Liquid
[3]

Density ~1.427 - 1.44 g/cm³ [1][5]

Boiling Point 135 °C [1]

Refractive Index ~1.427 - 1.44 [1][5]

Flash Point 47.6 °C [1]

Core Applications in Research and Development
The utility of 4-Chloro-3-fluorobenzotrifluoride stems from its role as a versatile intermediate.

Its halogenated structure allows for participation in a variety of complex organic reactions

essential for creating active pharmaceutical ingredients (APIs) and advanced agrochemicals.[1]

[2]

Pharmaceutical Intermediates
This compound is a crucial starting material in the synthesis of novel therapeutics.[1][2] The

trifluoromethyl (-CF₃) group is particularly significant in drug design for several reasons:
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Enhanced Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -

CF₃ group resistant to metabolic breakdown by enzymes in the body. This can prolong the

drug's half-life and efficacy.

Increased Lipophilicity: The -CF₃ group increases the molecule's fat-solubility (lipophilicity),

which can improve its ability to cross cell membranes and reach its target site.[1]

The chlorine and fluorine atoms on the ring serve as reactive handles for further chemical

modifications, such as cross-coupling reactions, enabling the construction of complex

molecular architectures.
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Caption: Workflow from intermediate to final API.
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In the agrochemical sector, 4-Chloro-3-fluorobenzotrifluoride is used to create advanced

pesticides and herbicides.[2] Similar to its role in pharmaceuticals, the unique electronic

properties conferred by the fluorine and trifluoromethyl groups can enhance the biological

activity and stability of the resulting crop protection agents.

Synthesis and Reactivity
While specific proprietary synthesis methods may vary, a common approach to producing

related benzotrifluorides involves a multi-step process starting from a substituted toluene. For

instance, the synthesis of the related compound 4-chlorobenzotrifluoride often involves the

chlorination of parachlorotoluene followed by high-pressure fluorination.[6] A plausible pathway

for 4-Chloro-3-fluorobenzotrifluoride would involve similar halogenation and

trifluoromethylation steps on an appropriately substituted precursor.

The nitration of a similar compound, 4-chlorobenzotrifluoride, is a key reaction that highlights its

reactivity. This process yields 4-chloro-3-nitrobenzotrifluoride, an intermediate for herbicides.[7]

[8] This demonstrates how the benzotrifluoride scaffold can be further functionalized.

Illustrative Synthesis Step: Nitration
The following protocol describes the nitration of p-chlorobenzotrifluoride, a reaction that

illustrates a typical functionalization of this class of compounds.

Objective: To introduce a nitro group onto the p-chlorobenzotrifluoride ring.

Materials:

p-Chlorobenzotrifluoride (10 mmol, 1.81 g)

Ammonium nitrate (20 mmol, 1.2 g)

Ionic liquid catalyst (e.g., 3-(N,N-dimethyldodecylammonium)propanesulfonic acid hydrogen

sulphate, 5 mmol, 2.2g)

25 mL round-bottom flask

Stirring apparatus and heating mantle
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Protocol:

Add 10 mmol (1.81 g) of p-chlorobenzotrifluoride to a 25 mL round-bottom flask.[9]

Sequentially add 20 mmol (1.2 g) of ammonium nitrate and 5 mmol (2.2 g) of the ionic liquid

catalyst to the flask.[9]

Mix and stir the reaction mixture at 70°C for 9 hours.[9]

After the reaction is complete, cool the mixture to allow for phase separation.[9]

Isolate the upper crude product layer.

Wash the crude product with water and dry under a vacuum to yield the pure 3-nitro-4-

chlorobenzotrifluoride product.[9]

p-Chlorobenzotrifluoride

Ionic Liquid Catalyst
70°C, 9h

+Ammonium Nitrate

3-Nitro-4-chlorobenzotrifluoride
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Caption: General reaction scheme for nitration.

Safety and Handling
As with any reactive chemical intermediate, proper handling of 4-Chloro-3-
fluorobenzotrifluoride is essential.

Hazards: The compound is classified as an irritant and may cause skin, eye, and respiratory

irritation (H315, H319, H335). It may also be harmful if swallowed (H302).[10] It is a
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flammable liquid and vapor.[1][11][12]

Personal Protective Equipment (PPE): Always work in a well-ventilated area or under a

chemical fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety

goggles with side shields, and a lab coat.[10][11]

Handling: Keep the compound away from heat, sparks, and open flames.[11][12] Use non-

sparking tools and take precautionary measures against static discharge.[11][12] Avoid

breathing vapors and prevent contact with skin and eyes.[10][11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[1][10][12]

Conclusion
4-Chloro-3-fluorobenzotrifluoride is a testament to the enabling power of fluorinated

intermediates in modern chemistry. Its well-defined structure provides a reliable platform for

constructing complex molecules with enhanced properties, particularly in the pharmaceutical

and agrochemical industries.[1] Understanding its properties, reactivity, and handling

requirements allows researchers and drug development professionals to leverage its full

potential for innovation, contributing to the development of next-generation therapeutics and

crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. nbinno.com [nbinno.com]

3. 4-Chloro-3-fluorobenzotrifluoride | CymitQuimica [cymitquimica.com]

4. calpaclab.com [calpaclab.com]

5. experimtsupplyshop.com [experimtsupplyshop.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.innospk.com/en/?news/grok-exploring-4-chloro-3-fluorobenzotrifluoride-a-key-pharmaceutical-intermediate
https://redox.com/wp-content/sds/135.pdf
https://www.fishersci.com/store/msds?partNumber=AC108732500&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/specifications-safety-4-chloro-3-fluorobenzotrifluoride-pn
https://redox.com/wp-content/sds/135.pdf
https://redox.com/wp-content/sds/135.pdf
https://www.fishersci.com/store/msds?partNumber=AC108732500&countryCode=US&language=en
https://redox.com/wp-content/sds/135.pdf
https://www.fishersci.com/store/msds?partNumber=AC108732500&countryCode=US&language=en
https://www.nbinno.com/article/pharmaceutical-intermediates/specifications-safety-4-chloro-3-fluorobenzotrifluoride-pn
https://redox.com/wp-content/sds/135.pdf
https://www.innospk.com/en/?news/grok-exploring-4-chloro-3-fluorobenzotrifluoride-a-key-pharmaceutical-intermediate
https://www.nbinno.com/article/pharmaceutical-intermediates/specifications-safety-4-chloro-3-fluorobenzotrifluoride-pn
https://www.fishersci.com/store/msds?partNumber=AC108732500&countryCode=US&language=en
https://www.benchchem.com/product/b1586537?utm_src=pdf-body
https://www.innospk.com/en/?news/grok-exploring-4-chloro-3-fluorobenzotrifluoride-a-key-pharmaceutical-intermediate
https://www.benchchem.com/product/b1586537?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-4-chloro-3-fluorobenzotrifluoride-a-key-pharmaceutical-intermediate
https://www.nbinno.com/pharmaceutical-intermediates/4-chloro-3-fluorobenzotrifluoride-pharmaceutical-agrochemical-intermediate-pn
https://cymitquimica.com/products/54-PC8215/32137-20-5/4-chloro-3-fluorobenzotrifluoride/
https://www.calpaclab.com/4-chloro-3-fluorobenzotrifluoride-min-98-1-gram/ala-c183668-1g
https://www.experimtsupplyshop.com/product/4-chloro-3-fluorobenzotrifluoride-1g-c3216-1g/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. CN103787825A - P-chlorobenzotrifluoride synthesizing method - Google Patents
[patents.google.com]

7. 4-Chloro-alpha,alpha,alpha-trifluoro-3-nitrotoluene | C7H3ClF3NO2 | CID 8462 -
PubChem [pubchem.ncbi.nlm.nih.gov]

8. 4-Chlorobenzotrifluoride - Wikipedia [en.wikipedia.org]

9. 4-Chloro-3-nitrobenzotrifluoride synthesis - chemicalbook [chemicalbook.com]

10. nbinno.com [nbinno.com]

11. redox.com [redox.com]

12. fishersci.com [fishersci.com]

To cite this document: BenchChem. [4-Chloro-3-fluorobenzotrifluoride synonyms and IUPAC
name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586537#4-chloro-3-fluorobenzotrifluoride-
synonyms-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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